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Compound of Interest

Compound Name: Acetylvirolin

Cat. No.: B579904

Acetylvirolin: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetylvirolin is a lignan compound, a class of natural products known for a wide range of
biological activities. This technical guide aims to consolidate the available information on
Acetylvirolin, focusing on its chemical structure, properties, and potential biological
significance. Due to the limited specific data available for Acetylvirolin, this guide also
provides a broader context based on the chemical class of lignans, particularly those isolated
from the Virola genus, to infer potential areas of investigation and experimental approaches.

Chemical Structure and Properties

Acetylvirolin is identified by the CAS number 916264-22-7. It is characterized as a lignan and
is reported to be an oil at room temperature. While a definitive 2D structure, IUPAC name, and
SMILES notation are not readily available in the public scientific literature, its fundamental
chemical properties have been reported.

Physicochemical Properties

A summary of the known quantitative data for Acetylvirolin is presented in Table 1. These
properties are crucial for its handling, formulation, and in silico modeling.
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Property Value Source

CAS Number 916264-22-7 Chemical Suppliers
Molecular Formula C23H2806 Chemical Suppliers
Molecular Weight 400.47 g/mol Chemical Suppliers
Physical Form 0]] Chemical Supplier

Table 1: Physicochemical Properties of Acetylvirolin

Potential Biological Activities and Signaling
Pathways

Specific biological activities and modulated signaling pathways for Acetylvirolin have not been
detailed in the available scientific literature. However, based on its classification as a lignan
from the Virola genus, we can infer potential areas of biological investigation. Lignans from
Virola species, such as Virola surinamensis, have been reported to possess a variety of
biological activities.

A proposed logical workflow for investigating the biological activity of a novel lignan like
Acetylvirolin is depicted below.
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Caption: Logical workflow for the investigation of a novel natural product.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Acetylvirolin are not currently available. However, this section provides a generalized protocol
for the isolation of lignans from Virola species, which could be adapted for the targeted isolation
of Acetylvirolin.

General Protocol for Lighan Isolation from Virola
surinamensis

This protocol is a generalized representation based on common phytochemical extraction and
isolation techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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